1-(2-Fluoro-3-methylphenyl)cyclobutan-1-amine

• Molecular Formula: C11H14FN
• Molecular Weight: 179.23 g/mol
• IUPAC Name: 1-(2-fluoro-3-methylphenyl)cyclobutan-1-amine
• InChI: InChI=1S/C11H14FN/c1-8-4-2-5-9(10(8)12)11(13)6-3-7-11/h2,4-5H,3,6-7,13H2,1H3
• InChI Key: XBIPSGMVELRMJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2(CCC2)N)F

Description

1-(2-Fluoro-3-methylphenyl)cyclobutan-1-amine is a cyclobutane-based amine derivative featuring a 2-fluoro-3-methylphenyl substituent.

Preparation Methods

The synthesis of 1-(2-Fluoro-3-methylphenyl)cyclobutan-1-amine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-fluoro-3-methylbenzene and cyclobutanone.

Formation of Intermediate: The initial step involves the formation of an intermediate compound through a nucleophilic substitution reaction.

Cyclization: The intermediate undergoes cyclization to form the cyclobutane ring.

Amine Introduction:

Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and catalysts, to achieve higher yields and purity .

Chemical Reactions Analysis

1-(2-Fluoro-3-methylphenyl)cyclobutan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atom is replaced by other nucleophiles such as hydroxide, alkoxide, or amine groups.

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts to facilitate the desired transformations .

Scientific Research Applications

1-(2-Fluoro-3-methylphenyl)cyclobutan-1-amine has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various organic transformations.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It is utilized in the production of specialty chemicals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 1-(2-Fluoro-3-methylphenyl)cyclobutan-1-amine involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, receptors, or signaling pathways, leading to various biological effects. Detailed studies on its binding affinity, selectivity, and downstream effects are essential to understand its full mechanism of action .

Comparison with Similar Compounds

Substituent Effects on Physical and Chemical Properties

The substituent on the phenyl ring significantly influences molecular weight, polarity, and steric bulk. Below is a comparative analysis with key analogs:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Properties	Reference
1-(2-Fluoro-3-methylphenyl)cyclobutan-1-amine	2-F, 3-CH3	Likely C11H13FN	~177.23*	Predicted higher lipophilicity due to methyl group	—
1-(4-Methoxyphenyl)cyclobutan-1-amine	4-OCH3	C11H15NO	177.25	Liquid at RT; stored at 4°C
3-(3-Chlorophenyl)cyclobutan-1-amine	3-Cl	C10H12ClN	181.66	Solid; halogen enhances polarity
N,N-Dibenzyl-1-(2-fluorophenyl)cyclobutan-1-amine	2-F, N,N-dibenzyl	C24H23FN	344.45	M.p. 142.6–144.0°C; crystalline
1-(6-Chloropyridin-3-yl)cyclobutan-1-amine	6-Cl-pyridinyl	C9H10ClN2	182.65	Heterocyclic; impacts solubility

*Estimated based on structural similarity.

Key Observations :

• Electron-Withdrawing vs.
• Steric Effects : The 3-methyl group in the target compound introduces steric hindrance absent in simpler analogs like 1-(2-fluorophenyl) derivatives, which may affect receptor binding or crystallization .
• Heterocyclic Variants : Replacement of phenyl with pyridinyl (e.g., 1-(6-chloropyridin-3-yl) analog) reduces aromaticity and alters solubility profiles .

Biological Activity

1-(2-Fluoro-3-methylphenyl)cyclobutan-1-amine is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in the modulation of neurotransmitter systems and its applications in drug development. This article presents an overview of its biological activity, including mechanisms of action, relevant case studies, and research findings.

Chemical Structure and Properties

1-(2-Fluoro-3-methylphenyl)cyclobutan-1-amine is characterized by a cyclobutane ring substituted with a fluorinated aromatic group. The presence of the fluorine atom may enhance its interaction with biological targets, potentially affecting its pharmacological profile.

The biological activity of 1-(2-Fluoro-3-methylphenyl)cyclobutan-1-amine is believed to involve interactions with various neurotransmitter receptors and transporters. These interactions can lead to modulation of neurotransmitter levels, influencing signaling pathways associated with mood regulation, cognition, and other neurophysiological processes.

Key Mechanisms:

• Receptor Modulation: The compound may act as an agonist or antagonist at specific receptors, altering neurotransmitter activity.
• Transporter Interaction: It may inhibit or enhance the uptake of neurotransmitters, thereby affecting their availability in synaptic clefts.

Biological Activity Overview

Research has indicated several potential biological activities for 1-(2-Fluoro-3-methylphenyl)cyclobutan-1-amine:

Activity Type	Description
Neurotransmitter Effects	Modulation of serotonin and dopamine pathways, potentially influencing mood disorders.
Antimicrobial Properties	Preliminary studies suggest some antibacterial activity against specific strains.
Cytotoxicity	Investigated for effects on cancer cell lines, showing varying degrees of cytotoxicity.

Case Studies and Research Findings

• Neuropharmacological Studies:
  • A study exploring the effects of structurally similar compounds on serotonin receptors found that modifications in the aromatic ring significantly impacted receptor binding affinity and efficacy. This suggests that 1-(2-Fluoro-3-methylphenyl)cyclobutan-1-amine may exhibit similar properties.
• Antimicrobial Activity:
  • Investigations into related fluorinated amines have shown promising antibacterial effects against Gram-positive bacteria. While specific data on 1-(2-Fluoro-3-methylphenyl)cyclobutan-1-amine is limited, these findings indicate potential for further exploration in this area .
• Cytotoxicity Against Cancer Cells:
  • Research into cyclobutane derivatives has demonstrated varying levels of cytotoxic effects on cancer cell lines. The compound's structure may contribute to its ability to induce apoptosis or inhibit proliferation in certain cancer types .